Cas no 570-19-4 (Europin)

Europin Properties

Names and Identifiers

• Europine
• EUROPINE HYDROCHLORIDE
• 6SLT0DSJ22
• [(7S,8R)-7-hydroxy-5,6,7,8-tetrahydro-3H-pyrrolizin-1-yl]methyl (2R)-2,3-dihydroxy-2-[(1S)-1-methoxyethyl]-3-methylbutanoate
• (7-hydroxy-5,6,7,8-tetrahydro-3H-pyrrolizin-1-yl)methyl 2,3-dihydroxy-2-(1-methoxyethyl)-3-methylbutanoate
• 9-Lasiocarpylheliotridine
• Butanoic acid, 2,3,dihydroxy-2-(1-methoxyethyl)-3-methyl-, (2,3,5,7a-tetrahydro-1-hydroxy-1H-pyrrolizin-7-yl)methyl ester, (1S-(1alpha,7(S*(R*)),7aalpha)
• CHEMBL1964449
• A18943
• 2-(4-fluorophenoxy)-2-methyl-Propanoicacid
• NSC89939
• NSC-89939
• DTXSID401020051
• NCI60_041999
• AKOS040734723
• Europin
• Europine 100 microg/mL in Water
• CCG-36041
• Butanoic acid, 2,3,dihydroxy-2-(1-methoxyethyl)-3-methyl-, (2,3,5,7a-tetrahydro-1-hydroxy-1H-pyrrolizin-7-yl)methyl ester, (1S-(1alpha,7(S*(R*)),7aalpha))-
• NSC 89939
• NS00067010
• CHEMBL526357
• Europine (9-Lasiocarphylheliotridine)
• CHEBI:4943
• 570-19-4
• L-THREO-PENTITOL, 1,5-DIDEOXY-2-C-METHYL-4-O-METHYL-3-C-((((1S,7AR)-2,3,5,7A-TETRAHYDRO-1-HYDROXY-1H-PYRROLIZIN-7-YL)METHOXY)CARBONYL)-
• UNII-6SLT0DSJ22
• Q27106579
• (+)-EUROPINE
• DTXCID501477899
• ((7S,8R)-7-hydroxy-5,6,7,8-tetrahydro-3H-pyrrolizin-1-yl)methyl (2R)-2,3-dihydroxy-2-((1S)-1-methoxyethyl)-3-methylbutanoate
• +Expand

• InChIKey： ZNEMYFCJOCCUJN-VFFTVRQLSA-N
• Inchi： 1S/C16H27NO6/c1-10(22-4)16(21,15(2,3)20)14(19)23-9-11-5-7-17-8-6-12(18)13(11)17/h5,10,12-13,18,20-21H,6-9H2,1-4H3/t10-,12-,13+,16-/m0/s1
• SMILES： O([H])[C@@]1([H])C([H])([H])C([H])([H])N2C([H])([H])C([H])=C(C([H])([H])OC([C@@]([C@]([H])(C([H])([H])[H])OC([H])([H])[H])(C(C([H])([H])[H])(C([H])([H])[H])O[H])O[H])=O)[C@@]21[H]

Computed Properties

• Exact Mass: 329.18400
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 7
• Rotatable Bond Count: 7
• Monoisotopic Mass: 329.18383758 g/mol
• Heavy Atom Count: 23
• Complexity: 491
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 4
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: -1.3
• Topological Polar Surface Area: 99.5
• Molecular Weight: 329.39

Experimental Properties

• LogP: -0.62040
• PSA: 99.46000
• Refractive Index: 1.561
• Boiling Point: 477.1°C at 760 mmHg
• Flash Point: 242.3°C
• Color/Form: Gum
• Density: 1.27